Cas no 1022251-60-0 (4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine)

4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine is a specialized thiazole derivative featuring a trifluoromethoxyphenyl substituent. This compound exhibits notable structural characteristics, including a methylidene group at the 5-position and a 4,4-dimethyl substitution on the thiazole ring, which may influence its reactivity and stability. The presence of the trifluoromethoxy moiety enhances its potential for applications in medicinal chemistry and agrochemical research, particularly due to its electron-withdrawing properties and metabolic resistance. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing biologically active molecules or exploring structure-activity relationships in drug discovery. The compound is typically handled under controlled conditions due to its reactive functional groups.

4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine structure

1022251-60-0 structure

Product Name:4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine

CAS No:1022251-60-0

MF:C₁₃H₁₃F₃N₂OS

MW:302.315332174301

MDL:MFCD00245961

CID:4676905

Update Time:2025-06-03

4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- (4,4-DIMETHYL-3-METHYLENE(2,5-THIAZOLINYL))(4-(TRIFLUOROMETHOXY)PHENYL)AMINE
- 4,4-dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine
- 4,4-dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-4,5-dihydro-1,3-thiazol-2-amine
- 4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine
- MDL： MFCD00245961
- Inchi： 1S/C13H13F3N2OS/c1-8-12(2,3)18-11(20-8)17-9-4-6-10(7-5-9)19-13(14,15)16/h4-7H,1H2,2-3H3,(H,17,18)
- InChI Key： UBCNRXXEUZIWGO-UHFFFAOYSA-N
- SMILES： S1C(NC2C=CC(=CC=2)OC(F)(F)F)=NC(C)(C)C1=C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 412
Topological Polar Surface Area: 58.9

4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB162261-1 g	(4,4-Dimethyl-3-methylene(2,5-thiazolinyl))(4-(trifluoromethoxy)phenyl)amine; .	1022251-60-0	1 g	€211.30	2023-07-20
abcr	AB162261-5 g	(4,4-Dimethyl-3-methylene(2,5-thiazolinyl))(4-(trifluoromethoxy)phenyl)amine; .	1022251-60-0	5 g	€377.50	2023-07-20
abcr	AB162261-10 g	(4,4-Dimethyl-3-methylene(2,5-thiazolinyl))(4-(trifluoromethoxy)phenyl)amine; .	1022251-60-0	10 g	€482.50	2023-07-20
abcr	AB162261-1g	(4,4-Dimethyl-3-methylene(2,5-thiazolinyl))(4-(trifluoromethoxy)phenyl)amine; .	1022251-60-0	1g	€211.30	2024-06-12
abcr	AB162261-5g	(4,4-Dimethyl-3-methylene(2,5-thiazolinyl))(4-(trifluoromethoxy)phenyl)amine; .	1022251-60-0	5g	€377.50	2024-06-12
abcr	AB162261-10g	(4,4-Dimethyl-3-methylene(2,5-thiazolinyl))(4-(trifluoromethoxy)phenyl)amine; .	1022251-60-0	10g	€482.50	2024-06-12

4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine Related Literature

1. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Additional information on 4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine

Comprehensive Overview of 4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine (CAS No. 1022251-60-0)

4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine (CAS No. 1022251-60-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiazole core and trifluoromethoxy substituent, exhibits properties that make it a subject of ongoing research. Its molecular structure combines a methylidene group with a dimethyl-thiazole framework, offering a versatile platform for further chemical modifications.

The compound's CAS No. 1022251-60-0 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the growing demand for novel heterocyclic compounds in drug discovery. The presence of the trifluoromethoxy group enhances its lipophilicity, a property often linked to improved membrane permeability in pharmaceutical candidates.

In recent years, the scientific community has explored the role of 4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine in modulating biological pathways. Its structural features align with trends in small-molecule therapeutics, a hot topic in precision medicine. Questions such as "How does thiazole derivatization impact drug efficacy?" or "What are the synthetic routes for trifluoromethoxy-containing compounds?" frequently appear in search engines, reflecting user interest in its applications.

From a synthetic chemistry perspective, this compound exemplifies the strategic incorporation of fluorine and sulfur atoms—a combination known to improve metabolic stability. Laboratories focusing on agrochemicals and functional materials also investigate its derivatives, driven by the need for environmentally benign solutions. The methylidene moiety further allows for cycloaddition reactions, expanding its utility in click chemistry protocols.

Environmental and regulatory considerations are increasingly shaping research around CAS No. 1022251-60-0. As sustainability gains prominence, scientists evaluate its degradation profiles and green synthesis methods. Searches like "biodegradability of thiazole amines" or "safety of trifluoromethoxy derivatives" highlight public curiosity about ecological impacts. These discussions underscore the compound's alignment with green chemistry principles.

In material science, the compound's aromatic-thiazole hybrid structure contributes to studies on organic semiconductors and photovoltaic materials. Its electron-withdrawing trifluoromethoxy group makes it a candidate for tuning electronic properties in conjugated polymers. Such applications resonate with searches for "next-gen optoelectronic materials" or "thiazole-based conductive polymers," linking academic inquiry to industrial innovation.

Analytical challenges associated with 4,4-Dimethyl-5-methylidene-N-[4-(trifluoromethoxy)phenyl]-1,3-thiazol-2-amine include its characterization via NMR and mass spectrometry, common techniques discussed in forums. The compound's stability under various pH conditions is another area of exploration, addressing queries like "How to store thiazol-2-amine derivatives?"—a practical concern for bench chemists.

Future directions for CAS No. 1022251-60-0 may involve structure-activity relationship (SAR) studies to optimize its performance in target applications. As AI-driven drug design gains traction, computational models could predict new derivatives of this scaffold, merging traditional synthesis with machine learning—a crossover topic frequently searched in interdisciplinary sciences.